Cas no 2228116-93-4 (methyl 2-amino-2-3-chloro-4-(trifluoromethyl)phenylacetate)

• Product Name: methyl 2-amino-2-3-chloro-4-(trifluoromethyl)phenylacetate
• CAS No: 2228116-93-4
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 6299301
• PubChem ID: 165825891
• Update Time: 2025-05-18

methyl 2-amino-2-3-chloro-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-3-chloro-4-(trifluoromethyl)phenylacetate
• 2228116-93-4
• EN300-1940735
• methyl 2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]acetate

• Inchi： 1S/C10H9ClF3NO2/c1-17-9(16)8(15)5-2-3-6(7(11)4-5)10(12,13)14/h2-4,8H,15H2,1H3
• InChI Key： RFIBYSHFNMEBLU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C(=O)OC)N

Computed Properties

• Exact Mass: 267.0273907g/mol
• Monoisotopic Mass: 267.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-3-chloro-4-(trifluoromethyl)phenylacetate

Methyl 2-amino-2-(3-chloro-4-(trifluoromethyl)phenyl)acetate: A Comprehensive Overview

Methyl 2-amino-2-(3-chloro-4-(trifluoromethyl)phenyl)acetate, also known by its CAS registry number 2228116-93-4, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential utility in drug design and synthesis. The molecule consists of a methyl ester group attached to an amino-substituted acetate moiety, which is further connected to a substituted phenyl ring. The phenyl ring bears a chlorine atom at the 3-position and a trifluoromethyl group at the 4-position, contributing to the compound's distinct electronic and steric properties.

The synthesis of methyl 2-amino-2-(3-chloro-4-(trifluoromethyl)phenyl)acetate involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. Researchers have also explored alternative synthetic pathways to enhance efficiency and reduce environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

The chemical structure of this compound plays a pivotal role in its reactivity and functionality. The amino group at the 2-position of the acetate moiety introduces nucleophilic character, making it a potential candidate for various substitution reactions. The trifluoromethyl group, being electron-withdrawing, significantly influences the electronic environment of the aromatic ring, enhancing the compound's stability and reactivity in specific contexts. This combination of functional groups makes methyl 2-amino-2-(3-chloro-4-(trifluoromethyl)phenyl)acetate a versatile building block in organic synthesis.

In terms of applications, this compound has found utility in medicinal chemistry as an intermediate in the synthesis of bioactive molecules. Recent research has focused on its role in developing inhibitors for key enzymes involved in metabolic disorders and cancer progression. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of protein kinases, which are critical targets in oncology drug discovery.

Moreover, the trifluoromethyl group present in the structure confers unique pharmacokinetic properties, such as improved metabolic stability and enhanced bioavailability. These attributes make methyl 2-amino-2-(3-chloro-4-(trifluoromethyl)phenyl)acetate an attractive candidate for drug development programs targeting chronic diseases. Ongoing investigations are exploring its potential as a precursor for next-generation therapeutics with improved efficacy and reduced side effects.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm its identity and purity. Recent advancements in computational chemistry have enabled researchers to predict the compound's physical properties and reactivity with greater accuracy, facilitating its integration into complex synthetic routes.

In conclusion, methyl 2-amino-2-(3-chloro-4-(trifluoromethyl)phenyl)acetate (CAS No. 2228116-93-4) stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and pharmacological insights, positions it as a key player in advancing chemical research and therapeutic development.